![molecular formula C10H5BrClN3 B8814351 1-Bromo-4-chloroimidazo[1,2-A]quinoxaline](/img/structure/B8814351.png)
1-Bromo-4-chloroimidazo[1,2-A]quinoxaline
Cat. No. B8814351
M. Wt: 282.52 g/mol
InChI Key: AKACSIXYKNIVOR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08729082B2
Procedure details
To a stirred suspension of 4-chloro-imidazo[1,2-a]quinoxaline (28.9 g, 141.8 mmol) in THF/NMP 2:1 (300 mL) was added NBS (25.2 g, 141.8 mmol) in one portion at rt. After 18 h stirring, additional 12.6 g (70.9 mmol) NBS were added and the mixture was stirred for additional 2 h at rt. After removal of the THF portion of the organic phase by vacuum evaporation, water was added (500 mL). The precipitate was filtered and the residue was washed with water and dried to give 1-bromo-4-chloro-imidazo[1,2-a]quinoxaline as an off-white solid (35 g, 78.6%): 1H-NMR (300 MHz, d6-DMSO): δ=12.42 (1H, s), 8.19 (1H, s), 7.75 (1H, d), 7.44 (2H, m) ppm. UPLC-MS: RT=1.14 min; m/z 284.6 [MH+]; required MW=283.5.
Name
THF NMP
Quantity
300 mL
Type
solvent
Reaction Step One
Yield
78.6%
Identifiers
|
REACTION_CXSMILES
|
[Cl:1][C:2]1[C:3]2[N:4]([CH:12]=[CH:13][N:14]=2)[C:5]2[C:10]([N:11]=1)=[CH:9][CH:8]=[CH:7][CH:6]=2.C1C(=O)N([Br:22])C(=O)C1>C1COCC1.CN1C(=O)CCC1>[Br:22][C:12]1[N:4]2[C:5]3[C:10]([N:11]=[C:2]([Cl:1])[C:3]2=[N:14][CH:13]=1)=[CH:9][CH:8]=[CH:7][CH:6]=3 |f:2.3|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
28.9 g
|
|
Type
|
reactant
|
|
Smiles
|
ClC=1C=2N(C3=CC=CC=C3N1)C=CN2
|
|
Name
|
THF NMP
|
|
Quantity
|
300 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1CCOC1.CN1CCCC1=O
|
Step Two
|
Name
|
|
|
Quantity
|
25.2 g
|
|
Type
|
reactant
|
|
Smiles
|
C1CC(=O)N(C1=O)Br
|
Step Three
|
Name
|
|
|
Quantity
|
12.6 g
|
|
Type
|
reactant
|
|
Smiles
|
C1CC(=O)N(C1=O)Br
|
Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
After 18 h stirring
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
STIRRING
|
Type
|
STIRRING
|
|
Details
|
the mixture was stirred for additional 2 h at rt
|
|
Duration
|
2 h
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
After removal of the THF portion of the organic phase
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
by vacuum evaporation, water
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
was added (500 mL)
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The precipitate was filtered
|
WASH
|
Type
|
WASH
|
|
Details
|
the residue was washed with water
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dried
|
Outcomes
Product
Details
Reaction Time |
18 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
BrC1=CN=C2N1C1=CC=CC=C1N=C2Cl
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 35 g | |
| YIELD: PERCENTYIELD | 78.6% | |
| YIELD: CALCULATEDPERCENTYIELD | 87.4% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
